3-fluoro-N-((5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)isonicotinamide

• IUPAC Name: 3-fluoro-N-[[5-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]pyridine-4-carboxamide
• InChI: InChI=1S/C16H14FN5O/c1-22-10-13(8-21-22)12-4-11(5-19-7-12)6-20-16(23)14-2-3-18-9-15(14)17/h2-5,7-10H,6H2,1H3,(H,20,23)
• InChI Key: WOKKDLMTYRUOBQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=CN=CC(=C2)CNC(=O)C3=C(C=NC=C3)F
• Molecular Formula: C16H14FN5O
• Molecular Weight: 311.31 g/mol

Description

This compound is a pyrazole-bearing compound known for its diverse pharmacological effects. It has been synthesized and studied for its potent antileishmanial and antimalarial activities.

Synthesis Analysis

The compound was synthesized as part of a series of hydrazine-coupled pyrazoles. The structures of these compounds were verified using elemental microanalysis, FTIR, and 1H NMR techniques.

Molecular Structure Analysis

While specific structural analysis of this compound is not available, pyrazole-bearing compounds are known for their diverse pharmacological effects. The structure of these compounds was verified using elemental microanalysis, FTIR, and 1H NMR techniques.

Scientific Research Applications

Structural Studies in Co-crystal Formation

• The compound's structural aspects, particularly in the formation of co-crystals with benzoic acid, are explored in research focusing on acid-pyridine heterosynthons. These studies contribute to understanding the high-energy structures in such co-crystals, offering insights into molecular interactions and crystal engineering (Dubey & Desiraju, 2014).

Antimicrobial Activity

• Research has synthesized derivatives of isonicotinamide, related to the compound , and evaluated their antimicrobial properties. These studies have indicated significant activity against various microorganisms, highlighting the potential of such compounds in developing new antimicrobial agents (Mishra et al., 2010); (Bayrak et al., 2009).

Cancer Research

• Certain derivatives of isonicotinamide, similar to the compound , have been explored for their potential in treating cancer. This includes the synthesis of novel compounds with potential anti-lung cancer activity (Hammam et al., 2005).

Synthetic Chemistry and Medicinal Chemistry Applications

• The synthesis of fluorinated pyrazoles, which are structurally related to the compound, suggests their importance as building blocks in medicinal chemistry. This highlights the compound's potential utility in synthesizing new pharmacologically active molecules (Surmont et al., 2011).

Drug Discovery and Development

• Research involving synthesis of precursors and evaluation of their biological properties, such as antioxidant and anti-cancer activities, signifies the role of these compounds in novel drug discovery processes (Thangarasu et al., 2019).